![molecular formula C7H4BrNO B1289251 2-Bromo-3-hydroxybenzonitrile CAS No. 693232-06-3](/img/structure/B1289251.png)
2-Bromo-3-hydroxybenzonitrile
Overview
Description
2-Bromo-3-hydroxybenzonitrile is a useful research compound. Its molecular formula is C7H4BrNO and its molecular weight is 198.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Degradation and Biodegradation
2-Bromo-3-hydroxybenzonitrile, under various names such as bromoxynil, is primarily researched for its environmental impact and degradation processes. Knight, Berman, and Häggblom (2003) explored its biotransformation under different anaerobic conditions, revealing its degradation through reductive debromination to 4-cyanophenol and further transformation to phenol, which can eventually degrade to carbon dioxide (Knight, Berman, & Häggblom, 2003). Additionally, Rosenbrock, Munch, Scheunert, and Dörfler (2004) investigated its mineralization and formation of metabolites in agricultural soil, highlighting the formation of nonextractable residues and the potential for biodegradation in soil environments (Rosenbrock, Munch, Scheunert, & Dörfler, 2004).
Herbicide Efficiency and Usage
The compound is also studied for its efficiency as a herbicide. Subbarayappa et al. (2010, 2011) focused on the herbicidal applications of bromoxynil, particularly its use in controlling broad-leafed weeds in agricultural settings. They also examined the efficient and environment-friendly synthesis of bromoxynil (Subbarayappa, Joshi, Patil, & Marg, 2010), (Subbarayappa, Joshi, & Patil, 2011).
Cellular Mechanisms and Molecular Interactions
Research by Morimoto and Shimmen (2008) revealed the cellular effects of bromoxynil, suggesting its primary action may be cytosol acidification in plants, which leads to rapid cell death. This finding is crucial in understanding its mechanism as a herbicide (Morimoto & Shimmen, 2008).
Chemical Synthesis and Derivatives
The synthesis of derivatives and related compounds is another area of focus. Wang et al. (2016) developed a synthetic method for a bromo-isobutyloxyphenyl carbothioamide compound, derived from 4-hydroxybenzonitrile, showcasing the versatility of compounds related to this compound in chemical synthesis (Wang, Guo, Wang, Zhu, & Xu, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Benzonitrile derivatives are generally known to interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
It’s known that benzonitrile derivatives can participate in various chemical reactions due to the presence of the nitrile group and the bromine atom . The hydroxyl group also adds to its reactivity, allowing it to form hydrogen bonds with its targets .
Biochemical Pathways
Benzonitrile derivatives are often involved in reactions at the benzylic position, which can lead to various downstream effects .
Pharmacokinetics
Its predicted properties suggest it has a moderate logp value, indicating a balance between hydrophilic and lipophilic properties, which could influence its absorption and distribution . Its water solubility could also affect its bioavailability .
Result of Action
The compound’s reactivity suggests it could potentially modify the function of its targets, leading to changes at the molecular and cellular levels .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-Bromo-3-hydroxybenzonitrile. For instance, its reactivity might be affected by the pH of the environment, while its stability could be influenced by temperature .
Biochemical Analysis
Biochemical Properties
2-Bromo-3-hydroxybenzonitrile plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound is known to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase. These interactions can lead to the modulation of enzyme activity, influencing the overall oxidative state of the cell. Additionally, this compound has been observed to bind to certain proteins, altering their conformation and function. This binding can affect protein-protein interactions and signal transduction pathways, thereby impacting cellular responses to external stimuli .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound has been shown to induce apoptosis by activating caspase enzymes and promoting the release of cytochrome c from mitochondria. This leads to the activation of the intrinsic apoptotic pathway, resulting in programmed cell death. Furthermore, this compound influences cell signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and differentiation. By modulating these pathways, the compound can alter gene expression and cellular metabolism, leading to changes in cell growth and survival .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the inhibition of specific enzymes, such as tyrosine kinases, which play a critical role in signal transduction and cell growth. By binding to the active site of these enzymes, this compound prevents substrate binding and subsequent enzyme activation. This inhibition can lead to a decrease in downstream signaling events, ultimately affecting cellular functions. Additionally, the compound can induce changes in gene expression by interacting with transcription factors and modulating their activity. This can result in the upregulation or downregulation of target genes, influencing various cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard storage conditions, with minimal degradation over extended periods. Upon exposure to light and heat, this compound can undergo photodegradation, leading to the formation of reactive intermediates. These intermediates can further interact with cellular components, potentially causing long-term effects on cellular function. In in vitro studies, prolonged exposure to this compound has been associated with alterations in cell cycle progression and increased oxidative stress .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exhibit anti-inflammatory properties, reducing the production of pro-inflammatory cytokines and inhibiting the activation of inflammatory pathways. At higher doses, this compound can induce toxicity, leading to adverse effects such as hepatotoxicity and nephrotoxicity. These toxic effects are dose-dependent and are associated with the accumulation of the compound in specific tissues, resulting in cellular damage and dysfunction .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to its biotransformation and elimination. The compound is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of hydroxylated and conjugated metabolites. These metabolites are then excreted via the renal and biliary routes. The interaction of this compound with metabolic enzymes can influence metabolic flux and alter the levels of various metabolites, potentially impacting overall metabolic homeostasis .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. The compound can interact with specific transporters, such as organic anion transporters, facilitating its uptake and distribution. Once inside the cell, this compound can accumulate in certain organelles, such as mitochondria and lysosomes, where it can exert its effects on cellular function. The localization and accumulation of the compound are influenced by its physicochemical properties and the presence of binding proteins .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound has been observed to localize to the mitochondria, where it can interact with mitochondrial proteins and influence mitochondrial function. This localization is mediated by specific targeting signals and post-translational modifications that direct the compound to the mitochondria. Additionally, this compound can localize to the nucleus, where it can modulate gene expression by interacting with nuclear receptors and transcription factors .
Properties
IUPAC Name |
2-bromo-3-hydroxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGKTUNIJIIPACU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)O)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625529 | |
Record name | 2-Bromo-3-hydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
693232-06-3 | |
Record name | 2-Bromo-3-hydroxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=693232-06-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-3-hydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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